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Compound of Interest

1-(Bromomethyl)-4,5-dimethoxy-2-
Compound Name: ,
nitrobenzene

cat. No.: B1229050

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
applications of 1-(Bromomethyl)-4,5-dimethoxy-2-nitrobenzene, a key reagent in medicinal
chemistry and materials science.

Core Chemical and Physical Properties

1-(Bromomethyl)-4,5-dimethoxy-2-nitrobenzene, also known as 4,5-Dimethoxy-2-nitrobenzyl
bromide or 6-Nitroveratryl bromide, is a crystalline solid notable for its utility as a photolabile
protecting group.[1] Its fundamental properties are summarized below.

Table 1: Chemical Identifiers and Descriptors
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Identifier Value
1-(bromomethyl)-4,5-dimethoxy-2-
IUPAC Name
nitrobenzene[2]
CAS Number 53413-67-5[3][4]

Molecular Formula

CoH10BrNO4[1][2]

SMILES

COC1=C(C=C(C(=C1)CBr)--INVALID-LINK--
[O-)OC[2]

InChl Key

UEKFEYNZISYRRH-UHFFFAOY SA-N[2][3]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 276.08 g/mol [2][3][4]

Melting Point 131-133 °C (lit.)[3][4]

Boiling Point 372.3£37.0 °C (Predicted)[1]

Density 1.544 (Predicted)[1]

Appearance Yellow to brown crystalline powder or needles|[1]
Topological Polar Surface Area 64.3 A2[2]

XLogP3-AA 2.3[2]

Synthesis and Reactivity

The synthesis of 1-(bromomethyl)-4,5-dimethoxy-2-nitrobenzene has been reported starting

from reagents like 6-nitroveratraldehyde or 4,5-dimethoxy-2-nitrobenzyl alcohol.[1][5] The 4,5-

dimethoxy-2-nitrobenzyl (DMNB) moiety is central to its function, acting as a photolabile

protecting group in caging technology for the development of pro-drugs.[1][3][5]

Experimental Synthesis Protocol
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A common synthesis method involves the bromination of 4,5-dimethoxy-2-

nitrobenzenemethanol.[1]

Step 1: Reaction Setup A solution of 4,5-dimethoxy-2-nitrobenzenemethanol (10.7 g, 50.0
mmol) in tetrahydrofuran (THF, 200 mL) is prepared under a nitrogen atmosphere.[1] A THF
solution (100 mL) containing phosphorus tribromide (27.1 g, 100.0 mmol) is added slowly
and dropwise to the stirring alcohol solution.[1]

Step 2: Reaction and Workup The reaction mixture is stirred overnight. The THF is then
removed by distillation under reduced pressure.[1] The resulting residue is partitioned with a
saturated aqueous solution of sodium bicarbonate (NaHCOs) to separate the organic layer.

[1]

Step 3: Purification The organic layer is washed with saturated aqueous NaHCOs and dried
with anhydrous magnesium sulfate (MgSOa).[1] After filtration, the solvent is evaporated to
yield a dark yellow oil. This crude product is purified by silica gel column chromatography
(eluting with a hexane/ethyl acetate gradient from 4:1 to 3:1).[1]

Step 4: Final Product Concentration of the fractions containing the product yields 1-
(bromomethyl)-4,5-dimethoxy-2-nitrobenzene as a bright yellow solid (11.8 g, 86% vyield).

[1]

Below is a workflow diagram illustrating this synthesis process.
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Synthesis Workflow of 1-(Bromomethyl)-4,5-dimethoxy-2-nitrobenzene

Start: 4,5-dimethoxy-2-nitrobenzenemethanol
in THF

Reagent Addition

Add PBr3 in THF
dropwise under N2

Stir Overnight

Solvent Removal

Remove THF
(Reduced Pressure Distillation)

orkup

Partition with
sat. ag. NaHCO3

Washing & Drying

Wash Organic Layer &
Dry with MgSO4

Purify by Silica Gel

Column Chromatography

End: Bright Yellow Solid
(Final Product)
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Synthesis Workflow Diagram
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Applications in Research and Drug Development

The primary application of this compound stems from its 4,5-dimethoxy-2-nitrobenzyl (DMNB)
group, which is a well-established photolabile protecting group, often referred to as a "caging"
group.[3][5] This technology allows for the synthesis of biologically inactive "caged" molecules
that can be activated at a specific time and location by exposure to light, providing precise
spatiotemporal control over the release of an active compound.

Key Applications Include:

o Caged Compounds: It is a suitable reagent for synthesizing caged molecules, such as N-
(4,5-dimethoxy-2-nitrobenzyl)vanillylamine, a caged vanilloid.[1]

e Pro-drug Development: The DMNB group is used in caging technology to develop pro-drugs
that can be activated by light.[3][5]

o Synthesis of Intermediates: It serves as a reagent in the synthesis of various complex
molecules, including:

o 4-(4',5'-dimethoxy-2-nitrobenzyloxy)benzaldehyde, a DMNB-caged aldehyde.[6]

o

Caged derivatives of pyridostatin.[6]

o

Photosensitive polyimides (PI-DMNB).[6]

[¢]

Caged B-ecdysone.[6]

o

Intermediates for phosphoramidite synthesis.[6]

Safety and Handling

1-(Bromomethyl)-4,5-dimethoxy-2-nitrobenzene is a hazardous substance and requires
careful handling.

Table 3: GHS Hazard Information
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Hazard Statement Code Description
Pictogram GHSO05 Corrosion[3]
Signal Word Danger [3]
Causes severe skin burns and
Hazard Codes H314
eye damage[2][3]
P260, P280,
. P303+P361+P353,
Precautionary Codes [3]
P304+P340+P310,

P305+P351+P338, P363

Hazard Class 8 Corrosive substances|[1]

Packing Group 1] [1]

Handling Recommendations:
e Handle in a well-ventilated area.[7]

o Wear suitable personal protective equipment (PPE), including gloves, eye shields, and face
shields.[3][7]

e Avoid contact with skin and eyes.[7] This compound is a lachrymator.[1]

» Store in a tightly closed container in a dry, cool, and well-ventilated place under an inert gas
(like Argon or Nitrogen) at 2-8°C.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-2-nitro-4_5-dimethoxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-2-nitro-4_5-dimethoxybenzene
https://www.sigmaaldrich.com/US/en/product/aldrich/392855?context=
https://www.sigmaaldrich.com/KR/ko/product/aldrich/392855
https://www.scientificlabs.com/en/product/nitrogen-compounds/392855-5g
https://www.sigmaaldrich.com/TW/zh/product/aldrich/392855
https://www.echemi.com/sds/4-5-dimethoxy-2-nitrobenzyl-bromide-pd180914107725.html
https://www.benchchem.com/product/b1229050#1-bromomethyl-4-5-dimethoxy-2-nitrobenzene-basic-properties
https://www.benchchem.com/product/b1229050#1-bromomethyl-4-5-dimethoxy-2-nitrobenzene-basic-properties
https://www.benchchem.com/product/b1229050#1-bromomethyl-4-5-dimethoxy-2-nitrobenzene-basic-properties
https://www.benchchem.com/product/b1229050#1-bromomethyl-4-5-dimethoxy-2-nitrobenzene-basic-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1229050?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

